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Compound of Interest

Compound Name: Deltorphin I

Cat. No.: B058414 Get Quote

Deltorphin I Solubility: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility of Deltorphin I in formic acid and DMSO

solutions. Find answers to frequently asked questions and troubleshooting tips for common

experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Deltorphin I?

A1: Deltorphin I can be dissolved in either DMSO or a formic acid solution. The choice of

solvent will depend on the specific requirements of your experiment, such as the desired

concentration and compatibility with downstream applications.

Q2: What is the solubility of Deltorphin I in DMSO?

A2: The solubility of Deltorphin I in DMSO is approximately 22.5 mg/mL (29.26 mM) to 25

mg/mL (32.52 mM).[1][2] To achieve this, sonication is often recommended.[1] It is also crucial

to use newly opened, anhydrous DMSO, as its hygroscopic nature can negatively impact

solubility.[2]

Q3: What is the solubility of Deltorphin I in formic acid?
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A3: Deltorphin I is soluble in a 20% formic acid solution at a concentration of up to 1 mg/mL.[3]

[4][5]

Q4: How should I store Deltorphin I solutions?

A4: Once dissolved, it is recommended to aliquot the Deltorphin I solution and store it at -80°C

for up to 6 months or at -20°C for up to 1 month.[6] Avoid repeated freeze-thaw cycles to

maintain the integrity of the peptide.[4][6]

Troubleshooting Guide
Issue: My Deltorphin I is not fully dissolving in DMSO.

Solution 1: Use Sonication. As recommended by suppliers, sonicating the solution can aid in

the dissolution of Deltorphin I.[1]

Solution 2: Gentle Heating. Gently warming the solution to 37°C can help increase solubility.

[4]

Solution 3: Ensure Solvent Quality. DMSO is hygroscopic and can absorb moisture from the

air, which can reduce its effectiveness as a solvent.[2] Use fresh, high-purity, anhydrous

DMSO for the best results.[2]

Issue: I am observing precipitation in my Deltorphin I solution after storage.

Solution 1: Re-dissolve with Sonication/Heating. If precipitation occurs after thawing, try

sonicating or gently warming the solution to bring the peptide back into solution.

Solution 2: Check Storage Conditions. Ensure that your solutions are stored at the

recommended temperatures (-20°C or -80°C) and that the vials are properly sealed to

prevent solvent evaporation.[6]

Solution 3: Avoid Repeated Freeze-Thaw Cycles. Aliquoting the stock solution into smaller,

single-use volumes can prevent the degradation that may occur with multiple freeze-thaw

cycles.[4][6]

Data Presentation: Deltorphin I Solubility
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Solvent Concentration Molarity Notes

DMSO 22.5 mg/mL 29.26 mM
Sonication is

recommended.[1]

DMSO 25 mg/mL 32.52 mM

Use of ultrasonic and

fresh DMSO is

advised.[2]

20% Formic Acid 1 mg/mL N/A

Experimental Protocols & Workflows
Protocol: Preparation of a Deltorphin I Stock Solution in
DMSO

Preparation: Allow the vial of lyophilized Deltorphin I powder to equilibrate to room

temperature before opening.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired concentration (e.g., 25 mg/mL).

Dissolution: Vortex the vial briefly to mix. For complete dissolution, place the vial in an

ultrasonic bath for a few minutes. If needed, gently warm the solution to 37°C.

Storage: Once the peptide is fully dissolved, aliquot the solution into smaller, single-use

volumes in appropriate vials. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[6]

Below is a workflow diagram illustrating the preparation of a Deltorphin I stock solution.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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